Cas no 215434-37-0 (2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-ol)

• Product Name: 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-ol
• CAS No: 215434-37-0
• MF: C₁₂H₁₆F₃N₃O
• MW: 275.270153045654
• MDL: MFCD00203918
• CID: 3046391
• PubChem ID: 18526445
• Update Time: 2025-04-21

2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethanol
• 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-ol
• 2-(4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl)ethanol
• 2-(4-(5-(Trifluoromethyl)pyridin-2-yl)piperazin-1-yl)ethanol
• F6610-4414
• CS-0315050
• TS-00937
• AKOS008923438
• 215434-37-0
• 2-(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)ethan-1-ol
• 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethanol
• 1-(2-hydroxyethyl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• MFCD00203918

• MDL： MFCD00203918
• Inchi： 1S/C12H16F3N3O/c13-12(14,15)10-1-2-11(16-9-10)18-5-3-17(4-6-18)7-8-19/h1-2,9,19H,3-8H2
• InChI Key： AWMALSJZVLRFNA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(CCO)CC1)(F)F

Computed Properties

• Exact Mass: 275.12454663g/mol
• Monoisotopic Mass: 275.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Melting Point: 71-73

2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT